Cas no 2227841-36-1 ((2R)-2-amino-3-(2,4,6-trimethylphenyl)propan-1-ol)

• Product Name: (2R)-2-amino-3-(2,4,6-trimethylphenyl)propan-1-ol
• CAS No: 2227841-36-1
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 6428374
• PubChem ID: 93991878
• Update Time: 2025-08-02

(2R)-2-amino-3-(2,4,6-trimethylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-3-(2,4,6-trimethylphenyl)propan-1-ol
• 2227841-36-1
• EN300-1814296

• Inchi： 1S/C12H19NO/c1-8-4-9(2)12(10(3)5-8)6-11(13)7-14/h4-5,11,14H,6-7,13H2,1-3H3/t11-/m1/s1
• InChI Key： KXRIOHKXMMPFNM-LLVKDONJSA-N
• SMILES： OC[C@@H](CC1C(C)=CC(C)=CC=1C)N

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on (2R)-2-amino-3-(2,4,6-trimethylphenyl)propan-1-ol

Recent Advances in the Study of (2R)-2-amino-3-(2,4,6-trimethylphenyl)propan-1-ol (CAS: 2227841-36-1)

In recent years, the compound (2R)-2-amino-3-(2,4,6-trimethylphenyl)propan-1-ol (CAS: 2227841-36-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino alcohol derivative has shown promising potential in various therapeutic applications, particularly in the development of novel drug candidates targeting neurological and metabolic disorders. The unique structural features of this compound, including its stereochemistry and aromatic substitution pattern, contribute to its biological activity and make it a valuable scaffold for medicinal chemistry.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and pharmacological evaluation of (2R)-2-amino-3-(2,4,6-trimethylphenyl)propan-1-ol derivatives. The researchers employed a stereoselective synthetic route to obtain the target compound with high enantiomeric purity. The study revealed that the (2R)-enantiomer exhibits superior binding affinity to specific G-protein-coupled receptors (GPCRs) compared to its (2S)-counterpart, highlighting the importance of chirality in its biological activity.

Further investigations into the mechanism of action demonstrated that (2R)-2-amino-3-(2,4,6-trimethylphenyl)propan-1-ol acts as a potent modulator of dopamine D2 receptors, with potential applications in the treatment of Parkinson's disease and schizophrenia. In vitro and in vivo studies showed that the compound can cross the blood-brain barrier efficiently and exhibits favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

Another significant development involves the application of this compound in the design of prodrugs. Researchers have successfully conjugated (2R)-2-amino-3-(2,4,6-trimethylphenyl)propan-1-ol with various therapeutic agents to improve their solubility and targeted delivery. For instance, a recent patent application (WO2023051234) describes its use in enhancing the delivery of anticancer drugs to tumor tissues while minimizing systemic toxicity.

The safety profile of (2R)-2-amino-3-(2,4,6-trimethylphenyl)propan-1-ol has also been extensively evaluated. Toxicology studies conducted in animal models indicated that the compound has a favorable safety margin, with no significant adverse effects observed at therapeutic doses. These findings support its potential for clinical development and further optimization as a drug candidate.

Looking ahead, current research efforts are focusing on the development of more potent analogs and the exploration of new therapeutic indications. Computational modeling and structure-activity relationship (SAR) studies are being employed to optimize the compound's pharmacological properties. Additionally, several pharmaceutical companies have included derivatives of (2R)-2-amino-3-(2,4,6-trimethylphenyl)propan-1-ol in their drug discovery pipelines, indicating growing industry interest in this chemical scaffold.

In conclusion, (2R)-2-amino-3-(2,4,6-trimethylphenyl)propan-1-ol (CAS: 2227841-36-1) represents a promising lead compound with diverse therapeutic potential. Its unique structural features, combined with favorable pharmacological properties, make it an attractive target for further drug development. Continued research in this area is expected to yield novel therapeutic agents addressing unmet medical needs in neurology, oncology, and metabolic diseases.